Cas no 425427-94-7 (5-amino-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol)

• Product Name: 5-amino-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol
• CAS No: 425427-94-7
• MF: C₅H₆N₆O
• MW: 166.140738964081
• MDL: MFCD34168525
• CID: 3983373
• PubChem ID: 136308678
• Update Time: 2025-04-22

5-amino-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 5-amino-3,4-dihydro-3-methyl-
• 5-amino-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ol
• 425427-94-7
• 5-amino-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
• EN300-28220681
• SCHEMBL4046792
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 5-amino-3,6-dihydro-3-methyl-

• MDL： MFCD34168525
• Inchi： 1S/C5H6N6O/c1-11-3-2(9-10-11)4(12)8-5(6)7-3/h1H3,(H3,6,7,8,12)
• InChI Key： HXZDUFQBEXEWOR-UHFFFAOYSA-N
• SMILES： C1(N)NC(=O)C2N=NN(C)C=2N=1

Computed Properties

• Exact Mass: 166.06030884Da
• Monoisotopic Mass: 166.06030884Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 98.2Ų